Cas no 1069115-10-1 (Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate)

• Product Name: Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate
• CAS No: 1069115-10-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD25372692
• CID: 4559977
• Update Time: 2025-07-19

Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate
• 4-Pyridineacetic acid, 3-bromo-alpha,alpha-dimethyl-, ethyl ester
• W10483
• 3-Bromo-alpha,alpha-dimethyl-4-pyridineacetic acid ethyl ester

• MDL： MFCD25372692
• Inchi： 1S/C11H14BrNO2/c1-4-15-10(14)11(2,3)8-5-6-13-7-9(8)12/h5-7H,4H2,1-3H3
• InChI Key： OAVCXRPYQAPPOP-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C(=O)OCC)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate

Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate (CAS No. 1069115-10-1): A Comprehensive Overview

Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate (CAS No. 1069115-10-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate consists of a bromopyridine moiety attached to a methylpropanoate ester. The presence of the bromine atom and the pyridine ring imparts specific reactivity and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of bromopyridine derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of bromopyridine-containing compounds as potent inhibitors of specific enzymes involved in cancer progression. The researchers found that compounds with a similar structure to Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate exhibited significant anti-proliferative effects on various cancer cell lines, suggesting their potential as lead compounds for drug development.

In addition to its potential therapeutic applications, Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate is also used as an intermediate in the synthesis of other valuable chemicals. The ester functionality and the bromine substituent provide multiple points for chemical modification, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility makes it a valuable building block in synthetic organic chemistry.

The synthesis of Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate has been well-documented in the literature. A common approach involves the reaction of 3-bromopyridine with ethyl acrylate followed by a subsequent alkylation step. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall efficiency.

The physical properties of Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate include its molecular weight (MW: 275.08 g/mol), melting point (MP: 65-67°C), and boiling point (BP: 185°C at 760 mmHg). These properties are crucial for understanding its behavior in various chemical reactions and its suitability for different applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound away from incompatible materials. The compound is not classified as a hazardous material but should be handled with care to avoid any potential risks.

The environmental impact of Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate is another important consideration. Environmental fate studies have shown that the compound is biodegradable under certain conditions, reducing its long-term impact on ecosystems. However, proper disposal methods should be followed to minimize any adverse effects on the environment.

In conclusion, Ethyl 2-(3-bromopyridin-4-yl)-2-methylpropanoate (CAS No. 1069115-10-1) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structural features and reactivity make it an attractive candidate for further research and development, contributing to advancements in drug discovery and chemical synthesis.